Cas no 1799270-47-5 ((E)-6-methyl-4-((1-(3-(thiophen-2-yl)acryloyl)piperidin-4-yl)oxy)-2H-pyran-2-one)

• Product Name: (E)-6-methyl-4-((1-(3-(thiophen-2-yl)acryloyl)piperidin-4-yl)oxy)-2H-pyran-2-one
• CAS No: 1799270-47-5
• MF: C₁₈H₁₉NO₄S
• MW: 345.412763834
• CID: 5376030
• PubChem ID: 76151439
• Update Time: 2025-11-06

(E)-6-methyl-4-((1-(3-(thiophen-2-yl)acryloyl)piperidin-4-yl)oxy)-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS024571805
• 1799270-47-5
• (E)-6-methyl-4-((1-(3-(thiophen-2-yl)acryloyl)piperidin-4-yl)oxy)-2H-pyran-2-one
• 6-methyl-4-({1-[(2E)-3-(thiophen-2-yl)prop-2-enoyl]piperidin-4-yl}oxy)-2H-pyran-2-one
• 6-methyl-4-[1-[(E)-3-thiophen-2-ylprop-2-enoyl]piperidin-4-yl]oxypyran-2-one
• F6473-8037

• Inchi： 1S/C18H19NO4S/c1-13-11-15(12-18(21)22-13)23-14-6-8-19(9-7-14)17(20)5-4-16-3-2-10-24-16/h2-5,10-12,14H,6-9H2,1H3/b5-4+
• InChI Key： XNOLEMHDZPYSSD-SNAWJCMRSA-N
• SMILES： S1C=CC=C1/C=C/C(N1CCC(CC1)OC1=CC(=O)OC(C)=C1)=O

Computed Properties

• Exact Mass: 345.103
• Monoisotopic Mass: 345.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.1A^2
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on (E)-6-methyl-4-((1-(3-(thiophen-2-yl)acryloyl)piperidin-4-yl)oxy)-2H-pyran-2-one

Introduction to (E)-6-methyl-4-((1-(3-(thiophen-2-yl)acryloyl)piperidin-4-yl)oxy)-2H-pyran-2-one and Its Applications in Modern Chemical Biology

(E)-6-methyl-4-((1-(3-(thiophen-2-yl)acryloyl)piperidin-4-yl)oxy)-2H-pyran-2-one, with the CAS number 1799270-47-5, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including a thiophen-2-yl moiety and a piperidin-4-yl group, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.

The compound's structure incorporates an acryloyl group, which is known for its ability to participate in various chemical reactions, including Michael additions and Diels-Alder reactions. These reactions are particularly relevant in the synthesis of complex organic molecules, such as those found in pharmaceuticals. The pyran-2-one core of the molecule provides additional stability and reactivity, allowing for diverse modifications and functionalizations. These features make (E)-6-methyl-4-((1-(3-(thiophen-2-yl)acryloyl)piperidin-4-yl)oxy)-2H-pyran-2-one a versatile building block in synthetic chemistry.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological targets in unique ways. The combination of the thiophen ring and the piperidine moiety in (E)-6-methyl-4-((1-(3-(thiophen-2-yl)acryloyl)piperidin-4-yl)oxy)-2H-pyran-2-one suggests potential applications in the design of bioactive molecules. Thiophene derivatives are well-known for their role in medicinal chemistry due to their ability to modulate biological pathways. Similarly, piperidine derivatives have been widely used in the development of drugs targeting neurological disorders, cardiovascular diseases, and other conditions.

The compound's potential is further highlighted by its structural similarity to known bioactive molecules. For instance, the presence of an acryloyl group allows for the formation of amide or ester linkages, which are common motifs in drug molecules. These linkages can be used to attach pharmacophores that interact with specific biological targets. Additionally, the flexibility provided by the piperidine ring can help optimize binding interactions with proteins and enzymes.

Recent studies have explored the use of thiophene-based compounds in the treatment of various diseases. For example, thiophene derivatives have been investigated for their anti-inflammatory, antiviral, and anticancer properties. The structural features of (E)-6-methyl-4-((1-(3-(thiophen-2-yl)acryloyl)piperidin-4-yl)oxy)-2H-pyran-2-one align well with these findings, suggesting that it may exhibit similar therapeutic effects. Furthermore, the compound's ability to undergo diverse chemical modifications makes it a promising candidate for customizing its biological activity.

In addition to its potential therapeutic applications, (E)-6-methyl-4-((1-(3-(thiophen-2-yloxy))acryloyl)piperidinone has implications in materials science. The compound's unique structure and reactivity make it suitable for use as a monomer or intermediate in polymer synthesis. Polymers derived from such compounds could exhibit novel properties that are useful in coatings, adhesives, and other industrial applications. The ability to fine-tune the properties of these polymers through chemical modifications offers significant advantages in material design.

The synthesis of (E)-6-methyl 4 ((1(3(thiophen 2 yloxy))acryloyl)piperidine 4 yl oxy 2h pyran 2 one is another area of interest. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and regioselective functionalizations are often employed to construct the complex framework of this molecule. Advances in synthetic methodologies have made it possible to produce such compounds on a larger scale, facilitating further research and development.

The pharmacological profile of (E)-6-methyl 4 ((1(3(thiophen 2 yloxy))acryloyl)piperidine 4 yl oxy 2h pyran 2 one is still being elucidated through preclinical studies. Initial investigations suggest that it may have potent effects on target enzymes and receptors relevant to various diseases. These studies involve both computational modeling and experimental validation to understand how the compound interacts with biological systems. The results from these studies will provide valuable insights into its potential as a therapeutic agent.

The future prospects for (E)-6-methyl 4 ((1(3(thiophen 2 yloxy))acryloyl)piperidine 4 yl oxy 2h pyran 2 one are promising given its unique structural features and potential applications. Ongoing research aims to optimize its synthesis, explore new derivatives, and evaluate its efficacy in preclinical models. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in realizing its full potential.

In conclusion,(E)-6-methyl 4 ((1(3(thiophen 2 yloxy))acryloyl)piperidine 4 yl oxy 2h pyran 2 one is a fascinating compound with significant implications in chemical biology and pharmaceutical research.(CAS no1799270475). Its intricate structure,potential therapeutic applications,and versatility make it a valuable subject for further investigation.(Thiophene),(Piperidine),and(Acryloyl)moieties contribute to its unique properties.(Synthesis),pharmacological profile,and future prospects highlight its importance as a tool for drug discovery.(Materials science),(Polymer synthesis),(Biological targets),(Enzymes),and(Receptors)are key areas where this compound could make substantial contributions.(Preclinical studies),(Computational modeling),and(collaborative research)will be essential in unlocking its full potential.